molecular formula C12H11BrN2 B8290967 3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

Cat. No.: B8290967
M. Wt: 263.13 g/mol
InChI Key: QZODCBKAOONTFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H11BrN2

Molecular Weight

263.13 g/mol

IUPAC Name

3-bromo-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

InChI

InChI=1S/C12H11BrN2/c13-11-10-7-4-8-15(10)14-12(11)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2

InChI Key

QZODCBKAOONTFM-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C(=NN2C1)C3=CC=CC=C3)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
O=C(O)c1c(-c2ccccc2)nn2c1CCC2
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of 3-carboxy-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole (820 mg, 3.59 mmol) in dry DMA (15 mL) previously degassed add N-bromosuccinimide (NBS) (702.8 mg, 3.95 mmol) and stir at room temperature for 18 hours. Then, dilute with EtOAc (80 mL) and wash with cooled water (5×10 mL). Dry the organic phase (MgSO4), and concentrate in vacuo to obtain a yellow solid, 1.0 g. MS(ES+): m/z=263.0 (M+H)+
Name
3-carboxy-2-phenyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
Quantity
820 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
702.8 mg
Type
reactant
Reaction Step Two
Name
Quantity
80 mL
Type
solvent
Reaction Step Three

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